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Compound of Interest

Compound Name: 2-Biphenyl isothiocyanate

Cat. No.: B091536 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals.

Executive Summary
2-Biphenyl isothiocyanate is a molecule of interest within the broader class of

isothiocyanates, compounds known for their diverse biological activities. However, a thorough

review of the scientific literature reveals a significant gap in research specifically dedicated to

this particular derivative. While general methods for the synthesis of aromatic isothiocyanates

are well-established and can be logically extended to 2-biphenyl isothiocyanate, detailed

experimental protocols, quantitative biological data, and specific mechanistic studies for this

compound are not readily available.

This guide provides a comprehensive overview of isothiocyanates as a class, with a focus on

aromatic isothiocyanates, to serve as a foundational resource for researchers interested in 2-
biphenyl isothiocyanate. The information presented herein is based on data from structurally

related and well-studied isothiocyanates, offering a predictive framework for the potential

properties and activities of 2-biphenyl isothiocyanate. It is crucial to underscore that the

experimental protocols and signaling pathways described are general to isothiocyanates and

have not been specifically validated for 2-biphenyl isothiocyanate.

Chemical Properties and Synthesis
2-Biphenyl isothiocyanate is an organic compound featuring a biphenyl group attached to an

isothiocyanate functional group (-N=C=S).
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Table 1: Physicochemical Properties of 2-Biphenyl Isothiocyanate

Property Value Source

CAS Number 19394-61-7 --INVALID-LINK--

Molecular Formula C₁₃H₉NS --INVALID-LINK--

Molecular Weight 211.28 g/mol --INVALID-LINK--

Appearance
Not specified (likely liquid or

low-melting solid)
Inferred

Solubility
Expected to be soluble in

organic solvents
Inferred

General Synthesis of Aromatic Isothiocyanates
The most common method for synthesizing aromatic isothiocyanates involves the reaction of

the corresponding primary amine with a thiocarbonylating agent.[1][2] A widely used and

generally applicable method is the reaction of an amine with carbon disulfide to form a

dithiocarbamate salt, which is then decomposed to the isothiocyanate.[3]

Experimental Protocol: General Synthesis of an Aromatic Isothiocyanate from a Primary Amine

This protocol describes a general one-pot synthesis that can be adapted for the preparation of

2-biphenyl isothiocyanate from 2-aminobiphenyl.[3]

Materials:

Aromatic amine (e.g., 2-aminobiphenyl)

Carbon disulfide (CS₂)

A base (e.g., triethylamine, sodium hydroxide)

A desulfurylating agent (e.g., ethyl chloroformate, tosyl chloride)

Organic solvent (e.g., dichloromethane, tetrahydrofuran)
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Water

Procedure:

Formation of the Dithiocarbamate Salt:

Dissolve the aromatic amine (1 equivalent) in an appropriate organic solvent.

Add the base (1-2 equivalents) to the solution.

Slowly add carbon disulfide (1.1-1.5 equivalents) to the mixture at room temperature or

below, while stirring.

Continue stirring for 1-4 hours to allow for the formation of the dithiocarbamate salt.

Desulfurization to the Isothiocyanate:

Cool the reaction mixture in an ice bath.

Slowly add the desulfurylating agent (1 equivalent) to the mixture.

Allow the reaction to warm to room temperature and stir for an additional 2-12 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).

Work-up and Purification:

Once the reaction is complete, wash the mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel or by distillation under

reduced pressure to obtain the pure aromatic isothiocyanate.
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Biological Activities of Structurally Related Aromatic
Isothiocyanates
While no specific biological data for 2-biphenyl isothiocyanate has been found, numerous

studies have demonstrated the potent anticancer, anti-inflammatory, and antimicrobial activities

of other aromatic isothiocyanates, such as benzyl isothiocyanate (BITC) and phenethyl

isothiocyanate (PEITC).[4][5][6][7][8] These activities provide a strong rationale for investigating

the biological potential of 2-biphenyl isothiocyanate.

Table 2: Reported Biological Activities of Benzyl Isothiocyanate (BITC) and Phenethyl

Isothiocyanate (PEITC)
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Isothiocyanate
Biological
Activity

Cancer Cell
Lines / Model
System

Reported IC₅₀ /
Effective
Concentration

Reference

Benzyl

Isothiocyanate

(BITC)

Anticancer

(Apoptosis, Cell

Cycle Arrest)

Human

pancreatic

cancer cells

(Panc-1)

5-20 µM [9]

Anticancer

(Induction of

ROS)

Human

pancreatic

cancer cells

10 µM [10]

Antimicrobial
Helicobacter

pylori
Not specified [11]

Anti-

inflammatory
Macrophages Not specified [12]

Phenethyl

Isothiocyanate

(PEITC)

Anticancer

(Apoptosis)

Human prostate

cancer cells (PC-

3)

5-15 µM [6]

Anticancer

(Inhibition of

Angiogenesis)

Human umbilical

vein endothelial

cells (HUVEC)

1-5 µM [13]

Neuroprotective
Neuronal cell

models
Not specified

Anti-

inflammatory
Various cell lines Not specified [12]

Potential Mechanisms of Action: General
Isothiocyanate Signaling Pathways
Isothiocyanates are known to exert their biological effects by modulating a variety of cellular

signaling pathways.[4][5][13] The electrophilic carbon atom of the isothiocyanate group can

react with nucleophilic groups, particularly the thiol groups of cysteine residues in proteins,

leading to the modulation of protein function.
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Induction of Apoptosis
A common mechanism of anticancer activity for isothiocyanates is the induction of apoptosis

(programmed cell death) in cancer cells.[5] This is often mediated through the intrinsic

mitochondrial pathway.
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Caption: General signaling pathway for isothiocyanate-induced apoptosis.

Modulation of Nrf2-Mediated Antioxidant Response
Isothiocyanates are potent inducers of the Nrf2 (Nuclear factor erythroid 2-related factor 2)

signaling pathway, which plays a central role in the cellular antioxidant and detoxification

response.[12]
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Caption: General mechanism of Nrf2 activation by isothiocyanates.

Future Directions and Research Opportunities
The lack of specific data on 2-biphenyl isothiocyanate presents a clear opportunity for novel

research. Key areas for investigation include:
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Synthesis and Characterization: Development and optimization of a synthetic route for 2-
biphenyl isothiocyanate, followed by full spectroscopic and physicochemical

characterization.

In Vitro Biological Screening: Evaluation of the cytotoxic, anti-inflammatory, and antimicrobial

activities of 2-biphenyl isothiocyanate against a panel of relevant cell lines.

Mechanism of Action Studies: If biological activity is observed, elucidation of the underlying

molecular mechanisms, including its effects on key signaling pathways such as apoptosis

and Nrf2.

Structure-Activity Relationship (SAR) Studies: Comparison of the activity of 2-biphenyl
isothiocyanate with other biphenyl derivatives and isothiocyanates to understand the

contribution of the biphenyl moiety to its biological profile.

Conclusion
While direct experimental data on 2-biphenyl isothiocyanate is currently unavailable, the

extensive research on structurally related aromatic isothiocyanates suggests that it is a

promising candidate for investigation in the fields of cancer biology, inflammation, and

infectious diseases. This guide provides a foundational framework for initiating such research,

from chemical synthesis to the exploration of its potential biological activities and mechanisms

of action. Further studies are essential to unlock the therapeutic potential of this intriguing

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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